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Compound of Interest

Compound Name: N-cyclopentyl-3-nitroaniline

CAS No.: 1153353-96-8

Cat. No.: B1517877

Get Quote

Executive Summary: The Nitroaniline Scaffold
Nitroaniline derivatives represent a versatile class of pharmacophores characterized by the

presence of a nitro group (–NO₂) attached to an aniline ring. Unlike simple anilines, the

electron-withdrawing nitro group significantly alters the molecule's electronic distribution,

lipophilicity, and redox potential.

This guide objectively compares the biological activity of key nitroaniline subclasses—

specifically N-substituted derivatives and halogenated nitroanilines—against industry-standard

benchmarks. We focus on two primary therapeutic axes: SIRT6-mediated metabolic/anticancer

modulation and antimicrobial efficacy.

Comparative Analysis: Anticancer & Metabolic
Modulation
Recent medicinal chemistry campaigns have identified 2-nitroaniline derivatives as potent

inhibitors of Sirtuin 6 (SIRT6), a NAD+-dependent deacetylase implicated in glucose

homeostasis and tumor suppression.
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Focal Compound: 5-(4-methylpiperazin-1-yl)-2-
nitroaniline (Compound 6d)
Target: SIRT6 Deacetylase Mechanism: Allosteric inhibition preventing histone H3

deacetylation.[1][2]

Table 1: Comparative Inhibitory Potency (SIRT6)
Data synthesized from recent bioassay screenings [1][2].

Compound
Structure
Class

IC50 (SIRT6)
Selectivity (vs.
SIRT1-3)

Kinetic
Binding (KD)

Compound 6d
2-Nitroaniline-

piperazine
4.93 ± 0.21 µM

> 200 µM (Highly

Selective)
9.76 µM

OSS_128167
Quinazolinedione

(Standard)
38.0 ± 2.5 µM Moderate ~50 µM

Nicotinamide
Pan-Sirtuin

Inhibitor
> 50 µM Non-selective N/A

Key Insight: The nitro group at the ortho position relative to the amine is critical for locking the

conformation required for the hydrophobic pocket of SIRT6. Compound 6d demonstrates a ~7-

fold improvement in potency over the standard inhibitor OSS_128167.

Comparative Analysis: Antimicrobial Activity
Halogenated nitroaniline derivatives, particularly those mimicking natural pyrrolomycins, act as

potent uncouplers of oxidative phosphorylation in bacteria.

Focal Series: 2-Methyl-5-nitroaniline Derivatives (e.g.,
Compound 4k)
Target: Bacterial Membrane / Alpha-Glucosidase Mechanism: Membrane depolarization and

enzymatic inhibition.

Table 2: Antimicrobial Efficacy (MIC in µg/mL)
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Comparison against standard antibiotics against resistant strains [3][4].

Organism Strain Type
Nitroaniline

4k

Nitro-

Pyrrolomycin

5d

Ciprofloxacin

(Std)

Ampicillin

(Std)

S. aureus
Gram (+)

MRSA
2 - 4 0.5 - 1 0.5

> 64

(Resistant)

E. coli Gram (-) 16 - 32 8 - 16 0.015 4

P. aeruginosa Gram (-) > 64 32 0.5 > 64

Key Insight: While less potent than Ciprofloxacin against Gram-negatives, nitroaniline

derivatives (specifically Nitro-Pyrrolomycin 5d) show superior activity against resistant Gram-

positive strains (MRSA) compared to beta-lactams like Ampicillin. This is attributed to the

lipophilic nitro-halogen core facilitating membrane penetration.

Structure-Activity Relationship (SAR)
Visualization[3]
The following diagram illustrates the critical chemical modifications on the nitroaniline core that

dictate biological outcome.
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Figure 1: SAR Map of Nitroaniline Derivatives. The ortho-nitro group is essential for electronic

tuning, while N-substitution defines target specificity (Enzyme vs. Membrane).

Experimental Protocols
To ensure reproducibility, we provide self-validating protocols for the key assays mentioned

above.

Protocol A: SIRT6 Deacetylation Screening (Fluor de Lys
Assay)
Objective: Determine IC50 of nitroaniline derivatives against SIRT6.[1][2]

Reagent Prep: Dilute human recombinant SIRT6 enzyme in Assay Buffer (50 mM Tris-HCl

pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

Substrate Mix: Prepare a mixture of Fluor de Lys-SIRT6 substrate (50 µM) and NAD+ (500

µM).

Compound Addition: Add 5 µL of test compound (dissolved in DMSO) to a 96-well black

plate. Include DMSO-only control (0% inhibition) and Nicotinamide (100% inhibition control).

Reaction Initiation: Add 20 µL enzyme solution followed by 25 µL substrate mix.

Incubation: Incubate at 37°C for 60 minutes.

Termination: Stop reaction with 50 µL Developer Solution (containing nicotinamide and

trypsin). Incubate 15 mins at RT.

Readout: Measure fluorescence (Ex 360 nm / Em 460 nm).

Validation: Z-factor must be > 0.5. IC50 is calculated using non-linear regression (GraphPad

Prism).

Protocol B: Bacterial MIC Determination (Broth
Microdilution)
Objective: Assess antimicrobial potency against S. aureus (ATCC 25923).
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Inoculum Prep: Adjust overnight bacterial culture to 0.5 McFarland standard (~1.5 x 10⁸

CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Plate Setup: Dispense 100 µL CAMHB into columns 2-12 of a 96-well plate.

Compound Dilution: Add 200 µL of 128 µg/mL nitroaniline stock to column 1. Perform 2-fold

serial dilutions from column 1 to 10. Column 11 is Growth Control; Column 12 is Sterility

Control.

Inoculation: Add 100 µL of diluted bacterial suspension to wells 1-11. Final volume = 200 µL.

Incubation: 37°C for 18-24 hours (aerobic).

Readout: Visual inspection for turbidity. MIC is the lowest concentration with no visible

growth.

Validation: QC strain S. aureus ATCC 29213 must show Ciprofloxacin MIC within 0.12–0.5

µg/mL.

Mechanism of Action Workflow
The following diagram details the dual-pathway mechanism (Enzymatic vs. Redox) observed in

these derivatives.
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Figure 2: Dual Mechanism of Action. N-substituted derivatives primarily target specific enzymes

(Pathway A), while simple or halogenated forms often rely on nitro-group reduction and ROS

generation (Pathway B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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